Cas no 16740-87-7 (Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester)

• Product Name: Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester
• CAS No: 16740-87-7
• MF: C₁₄H₉N₃O₃S
• MW: 299.304561376572
• CID: 95683
• PubChem ID: 12691611
• Update Time: 2025-04-18

Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-[(4-nitrobenzoyl)amino]phenyl ester
• [4-[(4-nitrobenzoyl)amino]phenyl] thiocyanate
• 16740-87-7
• 4-(4-Nitrobenzamido)phenyl thiocyanate
• DTXSID30507052

• Inchi： 1S/C14H9N3O3S/c15-9-21-13-7-3-11(4-8-13)16-14(18)10-1-5-12(6-2-10)17(19)20/h1-8H,(H,16,18)
• InChI Key： DPPZQFFSGRJGLU-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 299.03646233g/mol
• Monoisotopic Mass: 299.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 124Ų